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Compound of Interest

Compound Name: Semicochliodinol

Cat. No.: B1221659 Get Quote

Topic: Total Synthesis of Semicochliodinol and Related Bisindoles Audience: Researchers,

scientists, and drug development professionals.

Introduction:

Bisindole alkaloids are a large and structurally diverse family of natural products characterized

by the presence of two indole moieties. These compounds often exhibit potent biological

activities, making them attractive targets for drug discovery and development.

Semicochliodinol A is a notable example, having demonstrated inhibitory activity against HIV-

1 protease and EGF-R protein tyrosine kinase. While a formal total chemical synthesis of

Semicochliodinol A has not been prominently reported in the scientific literature, significant

advances have been made in the biosynthesis of structurally related bis-indolylquinones. This

document provides a detailed protocol based on the metabolic engineering for the biosynthesis

of terrequinone A, a bis-indolylquinone with antitumor activity. This biosynthetic approach

serves as a powerful paradigm for the production of complex bisindole alkaloids.[1]

Biosynthetic Pathway of Terrequinone A
The biosynthesis of terrequinone A in engineered Escherichia coli begins with the precursor L-

tryptophan. A series of enzymatic transformations, including dimerization and prenylation, leads

to the final product. This pathway highlights a sustainable and efficient method for producing

complex natural products.
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Host Cell (E. coli)

Key Enzymes

L-Tryptophan Indole Pyruvic Acid (IPA)
TdiD

Didemethylasterriquinone D (DDAQ D)
TdiA (NRPS) Ochrindole DTdiB, TdiE

Prenol Dimethylallyl Diphosphate (DMAPP)

Two-step
pathway

Terrequinone A
TdiB

TdiD: Aminotransferase

TdiA: Nonribosomal Peptide Synthetase

TdiB: Prenyltransferase

TdiE: Chaperone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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